Cas no 1806269-47-5 (2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1806269-47-5
• MF: C₇H₃F₅IN
• MW: 323.001911401749
• CID: 4904895
• Update Time: 2025-07-22

2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5IN/c8-6(9)5-4(13)3(1-2-14-5)7(10,11)12/h1-2,6H
• InChI Key： MRACUKRJNRIWLR-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine (CAS No. 1806269-47-5)

The compound 2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine (CAS No. 1806269-47-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and material science. Its unique structural features, including the difluoromethyl and trifluoromethyl groups, make it a valuable intermediate for synthesizing advanced molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

One of the key reasons for the growing popularity of 2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine is its role in the development of fluorinated compounds, which are known for their enhanced stability, bioavailability, and metabolic resistance. Fluorination is a hot topic in modern chemistry, as evidenced by the surge in searches for terms like "fluorinated pyridines" and "iodo-trifluoromethyl pyridine applications". This compound's iodo substituent further enhances its reactivity, making it a versatile building block for cross-coupling reactions, a technique widely used in the synthesis of complex organic molecules.

In the pharmaceutical sector, 2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine is being explored as a precursor for targeted therapies, particularly in oncology and neurology. The incorporation of fluorine atoms into drug candidates is a strategic approach to improve their pharmacokinetic properties. Recent studies highlight the demand for fluorine-containing heterocycles, with search queries like "pyridine derivatives in drug design" and "difluoromethyl group benefits" reflecting this trend. This compound's ability to act as a scaffold for small-molecule inhibitors positions it as a critical tool in the fight against resistant diseases.

From an agrochemical perspective, 2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine is gaining traction as a potential intermediate for next-generation pesticides. The trifluoromethyl group is a common motif in agrochemicals due to its ability to enhance the biological activity of active ingredients. Searches for "fluorinated agrochemicals" and "pyridine-based herbicides" underscore the industry's focus on developing more efficient and environmentally friendly solutions. This compound's structural versatility allows for the creation of formulations that target specific pests while minimizing off-target effects.

The synthesis and handling of 2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine require expertise in organofluorine chemistry, a niche yet rapidly expanding field. Laboratories and manufacturers are investing in advanced techniques to optimize the production of such compounds, driven by the increasing demand for high-value chemical intermediates. Online queries such as "CAS 1806269-47-5 suppliers" and "iodo-trifluoromethyl pyridine synthesis" indicate a robust market interest. Proper storage and handling protocols are essential to maintain the compound's integrity, given its sensitivity to light and moisture.

In material science, 2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine is being investigated for its potential in creating advanced polymers and electronic materials. The fluorine atoms contribute to the thermal and chemical stability of these materials, making them suitable for high-performance applications. Searches for "fluorinated pyridines in materials" and "trifluoromethyl pyridine uses" highlight the interdisciplinary relevance of this compound. Its incorporation into organic semiconductors and liquid crystals could pave the way for innovations in flexible electronics and display technologies.

As the scientific community continues to explore the applications of 2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine, its role in green chemistry initiatives cannot be overlooked. The push for sustainable synthesis methods and eco-friendly intermediates aligns with global efforts to reduce the environmental impact of chemical production. This compound's potential to enable atom-efficient reactions and catalytic processes makes it a candidate for inclusion in greener chemical workflows. Online discussions around "sustainable fluorination techniques" and "green pyridine derivatives" further emphasize this connection.

In conclusion, 2-Difluoromethyl-3-iodo-4-(trifluoromethyl)pyridine (CAS No. 1806269-47-5) represents a multifaceted compound with broad applicability across several high-impact industries. Its unique chemical properties, combined with the rising demand for fluorinated building blocks, position it as a critical component in the advancement of pharmaceuticals, agrochemicals, and materials. By staying attuned to trends such as "fluorine in drug discovery" and "trifluoromethyl pyridine innovations", researchers and industry stakeholders can unlock new opportunities for this remarkable molecule.